2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-2-pyridinylacetamide

• IUPAC Name: 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C16H15N3O3/c20-12(18-11-3-1-2-6-17-11)8-19-15(21)13-9-4-5-10(7-9)14(13)16(19)22/h1-6,9-10,13-14H,7-8H2,(H,17,18,20)
• InChI Key: KCMUHCHPORKRCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)CC(=O)NC4=CC=CC=N4
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-2-pyridinylacetamide, also known as TAK-659, is a novel small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a critical component of the B-cell receptor signaling pathway and is involved in the development and function of B-cells. Inhibition of BTK has been shown to be a promising therapeutic target for the treatment of various B-cell malignancies and autoimmune diseases.

Scientific Research Applications

Synthesis and Structural Characterization

One of the foundational studies involves the synthesis of 4-azatricyclo[5.2.1.02,6]dec-8-ene derivatives, which are structurally related to the compound . Researchers have developed methodologies for synthesizing these tricyclic amides, further epoxidated with peroxyphthalic acid. These efforts provide insight into the compound's chemical reactivity and potential for modification (Kas’yan et al., 2005). Similarly, the study on synthetic pyridine substituted amino acids and their derivatives highlights the hemostatic and neurotransmitter potential of related structures, suggesting the broad biological activity landscape these compounds might inhabit (Shilin, Voitenko, & Nechai, 2019).

Potential Applications in Polymer Synthesis and Antimicrobial Activity

The exploration of cyclic imides, closely related to the core structure of the compound, has uncovered their extensive use as agents in analgesic, antinociceptive applications, and as reactants for polymer synthesis. This underscores the compound's relevance in developing materials with unique properties (Bielenica & Kossakowski, 2010). Furthermore, the synthesis of acyclovir and HBG analogues incorporating pyridin-2(1H)-one demonstrates the compound's potential in antibacterial applications, providing a foundation for novel antimicrobial strategies (Moustafa et al., 2011).

Chemical Reactivity and Modification

Research into the reactivity of (3,5-dioxo-4-azatricyclo-[5.2.1.02-endo,6-endo]dec-8-en-4-yl)carboxylic acids with p-nitrophenyl azide has revealed significant insights into the compound's chemical behavior, particularly in the formation of aziridine rings. This study provides valuable information on the compound's versatility and potential for creating novel chemical entities (Tarabara, Bondarenko, & Kas’yan, 2009).